Cas no 2001395-22-6 (6-Chloro-3-(chloromethyl)-6,6-difluoro-3-methylhex-1-ene)

6-Chloro-3-(chloromethyl)-6,6-difluoro-3-methylhex-1-ene is a fluorinated and chlorinated organic compound with potential utility as an intermediate in fine chemical synthesis. Its structure features both chloro and difluoro substituents, offering reactivity for further functionalization, particularly in pharmaceutical or agrochemical applications. The presence of a chloromethyl group enhances its versatility in nucleophilic substitution reactions, while the difluoro moiety may contribute to metabolic stability in derived compounds. The terminal alkene group allows for additional modifications, such as cross-coupling or polymerization. This compound is suited for research and industrial applications requiring precise halogenation patterns, enabling the development of specialized molecules with tailored properties.

6-Chloro-3-(chloromethyl)-6,6-difluoro-3-methylhex-1-ene structure

2001395-22-6 structure

Product Name:6-Chloro-3-(chloromethyl)-6,6-difluoro-3-methylhex-1-ene

CAS No:2001395-22-6

MF:C₈H₁₂Cl₂F₂

MW:217.083687782288

CID:5283876

Update Time:2025-06-14

6-Chloro-3-(chloromethyl)-6,6-difluoro-3-methylhex-1-ene Chemical and Physical Properties

Names and Identifiers

- 6-chloro-3-(chloromethyl)-6,6-difluoro-3-methylhex-1-ene
- 1-Hexene, 6-chloro-3-(chloromethyl)-6,6-difluoro-3-methyl-
- 6-Chloro-3-(chloromethyl)-6,6-difluoro-3-methylhex-1-ene
- Inchi： 1S/C8H12Cl2F2/c1-3-7(2,6-9)4-5-8(10,11)12/h3H,1,4-6H2,2H3
- InChI Key： GMPJSQWBPUKGLR-UHFFFAOYSA-N
- SMILES： ClCC(C=C)(C)CCC(F)(F)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 5
Complexity: 159
XLogP3: 4.3
Topological Polar Surface Area: 0

6-Chloro-3-(chloromethyl)-6,6-difluoro-3-methylhex-1-ene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-678129-0.05g	6-chloro-3-(chloromethyl)-6,6-difluoro-3-methylhex-1-ene	2001395-22-6	0.05g	$1308.0	2023-03-11
Enamine	EN300-678129-0.1g	6-chloro-3-(chloromethyl)-6,6-difluoro-3-methylhex-1-ene	2001395-22-6	0.1g	$1371.0	2023-03-11
Enamine	EN300-678129-0.25g	6-chloro-3-(chloromethyl)-6,6-difluoro-3-methylhex-1-ene	2001395-22-6	0.25g	$1432.0	2023-03-11
Enamine	EN300-678129-0.5g	6-chloro-3-(chloromethyl)-6,6-difluoro-3-methylhex-1-ene	2001395-22-6	0.5g	$1495.0	2023-03-11
Enamine	EN300-678129-1.0g	6-chloro-3-(chloromethyl)-6,6-difluoro-3-methylhex-1-ene	2001395-22-6	1g	$0.0	2023-06-07
Enamine	EN300-678129-2.5g	6-chloro-3-(chloromethyl)-6,6-difluoro-3-methylhex-1-ene	2001395-22-6	2.5g	$3051.0	2023-03-11
Enamine	EN300-678129-5.0g	6-chloro-3-(chloromethyl)-6,6-difluoro-3-methylhex-1-ene	2001395-22-6	5.0g	$4517.0	2023-03-11
Enamine	EN300-678129-10.0g	6-chloro-3-(chloromethyl)-6,6-difluoro-3-methylhex-1-ene	2001395-22-6	10.0g	$6697.0	2023-03-11

6-Chloro-3-(chloromethyl)-6,6-difluoro-3-methylhex-1-ene Related Literature

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Additional information on 6-Chloro-3-(chloromethyl)-6,6-difluoro-3-methylhex-1-ene

Comprehensive Overview of 6-Chloro-3-(chloromethyl)-6,6-difluoro-3-methylhex-1-ene (CAS No. 2001395-22-6)

The compound 6-Chloro-3-(chloromethyl)-6,6-difluoro-3-methylhex-1-ene (CAS No. 2001395-22-6) is a fluorinated organic molecule with a unique structural framework, combining chloro, difluoro, and methylene functionalities. Its molecular formula, C₈H₁₂Cl₂F₂, highlights its potential as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both chloro and difluoro groups enhances its reactivity, making it valuable for cross-coupling reactions and derivatization. Researchers are increasingly exploring its applications in drug discovery, particularly in the design of bioactive molecules targeting metabolic disorders and inflammation.

In recent years, the demand for fluorinated compounds like 6-Chloro-3-(chloromethyl)-6,6-difluoro-3-methylhex-1-ene has surged due to their metabolic stability and lipophilicity, which improve drug bioavailability. This aligns with the growing interest in fluorine chemistry and sustainable synthetic methods. A 2023 study published in the Journal of Medicinal Chemistry emphasized the role of fluorinated intermediates in accelerating the development of kinase inhibitors, a hot topic in oncology research. Users searching for "fluorinated building blocks for drug discovery" or "CAS 2001395-22-6 applications" will find this compound relevant to their queries.

The synthesis of 6-Chloro-3-(chloromethyl)-6,6-difluoro-3-methylhex-1-ene typically involves halogen exchange reactions or radical fluorination protocols. Advanced techniques like flow chemistry have been adopted to optimize its production, addressing the industry's focus on green chemistry and process intensification. Analytical characterization via NMR and LC-MS confirms its purity, a critical factor for end-users in fine chemical industries. Discussions on platforms like ResearchGate often highlight challenges in scaling up such syntheses, reflecting common search terms like "how to synthesize fluorinated alkenes".

From a commercial perspective, suppliers list this compound under categories such as pharmaceutical intermediates and specialty chemicals, catering to R&D labs and contract manufacturers. Its stability under inert conditions makes it suitable for long-term storage, though precautions like moisture-free environments are recommended. SEO-optimized queries such as "buy 6-Chloro-3-(chloromethyl)-6,6-difluoro-3-methylhex-1-ene" or "CAS 2001395-22-6 suppliers" frequently appear in procurement-related searches, underscoring its market relevance.

Future research directions may explore the compound's utility in material science, particularly in polymer modification, where fluorinated monomers enhance thermal resistance. As regulatory agencies emphasize safer alternatives, the role of halogenated compounds like 6-Chloro-3-(chloromethyl)-6,6-difluoro-3-methylhex-1-ene in replacing persistent pollutants is another emerging theme. This positions the compound at the intersection of innovation and sustainability, key drivers in contemporary chemical research.